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Compound of Interest

Compound Name: 2-Benzyloxy-1,3-propanediol

Cat. No.: B125460 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical waste is a critical aspect of laboratory operations. This guide provides

detailed, step-by-step procedures for the proper disposal of 2-Benzyloxy-1,3-propanediol
(CAS RN: 14690-00-7), ensuring the safety of personnel and the protection of the environment.

Adherence to these protocols is essential for maintaining a safe laboratory and complying with

regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2-Benzyloxy-1,3-
propanediol with appropriate personal protective equipment (PPE). This compound is

classified as a combustible solid and is considered highly hazardous to water (Water Hazard

Class 3).[1]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-

approved respirator.

Protective Clothing: A lab coat or other protective garments to prevent skin contact.
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In the event of a spill, immediately contain the material using an inert absorbent such as sand

or vermiculite.[2] The collected material should then be placed in a clearly labeled, sealed

container for hazardous waste disposal. Avoid allowing the substance to enter drains or

waterways.

Summary of Chemical and Physical Properties
A clear understanding of the chemical and physical properties of 2-Benzyloxy-1,3-
propanediol is fundamental to its safe handling and disposal.

Property Value

CAS Number 14690-00-7

Molecular Formula C₁₀H₁₄O₃

Molecular Weight 182.22 g/mol

Appearance White to off-white waxy solid

Melting Point 38-40 °C

Boiling Point 185-187 °C @ 10 mmHg

Flash Point > 230 °F (> 110 °C)

Solubility Sparingly soluble in chloroform and methanol

Storage Class 11 (Combustible Solids)

Sources:[1][3][4]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 2-Benzyloxy-1,3-propanediol is to treat it as

hazardous chemical waste. Direct disposal into laboratory sinks or regular trash is strictly

prohibited.

Waste Identification and Segregation:
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Identify the waste as solid or liquid chemical waste. If dissolved in a solvent, the solvent's

hazards must also be considered.

Segregate waste containing 2-Benzyloxy-1,3-propanediol from other waste streams to

avoid incompatible mixtures.

Container Selection and Labeling:

Select a robust, leak-proof, and chemically compatible container for waste collection. The

original product container, if in good condition, is a suitable option.

Clearly label the container with the words "Hazardous Waste" and the full chemical name:

"2-Benzyloxy-1,3-propanediol".

Include the CAS number (14690-00-7) and the approximate quantity of the waste.

Indicate the date when the first waste was added to the container.

Waste Accumulation and Storage:

Store the sealed waste container in a designated and well-ventilated hazardous waste

accumulation area.

Ensure the storage area is away from sources of ignition and incompatible materials, such

as strong oxidizing agents.

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the EHS office or contractor with accurate information about the waste

composition.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Benzyloxy-1,3-propanediol.
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Disposal Workflow for 2-Benzyloxy-1,3-propanediol

Waste 2-Benzyloxy-1,3-propanediol Generated
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Caption: Decision workflow for the proper disposal of 2-Benzyloxy-1,3-propanediol waste.
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By following these detailed procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of 2-Benzyloxy-1,3-propanediol, fostering a culture of

safety and regulatory compliance within their research and development activities. Always

consult your institution's specific guidelines and the most current regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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